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Compound of Interest

Compound Name: Tetraamylammonium chloride

CAS No.: 4965-17-7

Cat. No.: B1203234

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetraamylammonium chloride, a quaternary ammonium salt, is a chemical compound with

growing interest in various scientific and industrial fields. This technical guide provides a

comprehensive overview of its core properties, including its molecular weight and structure.

While detailed experimental protocols for its synthesis, purification, and analysis are not widely

published, this document outlines general methodologies applicable to similar quaternary

ammonium compounds and presents available data. The guide also touches upon the potential

applications of such compounds in drug development, acknowledging the need for further

research into the specific biological activities of tetraamylammonium chloride.

Chemical Identity and Physical Properties
Tetraamylammonium chloride, also known as tetrapentylammonium chloride, is a quaternary

ammonium salt. The central nitrogen atom is bonded to four pentyl (amyl) groups, and it exists

as a salt with a chloride counter-ion.
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Table 1: Chemical and Physical Properties of Tetraamylammonium Chloride

Property Value Reference(s)

Molecular Weight 334.02 g/mol [1][2][3]

Chemical Formula C₂₀H₄₄ClN [1][2][3]

CAS Number 4965-17-7 [1][2][3]

Appearance White crystalline solid [2]

Melting Point ~195 °C [2]

Synonyms

Tetrapentylammonium

chloride, Tetra-n-

pentylammonium chloride

[2]

Synthesis and Purification
Detailed, peer-reviewed synthesis and purification protocols specifically for

tetraamylammonium chloride are not readily available in the public domain. However, a

general and widely used method for the synthesis of quaternary ammonium salts is the

Menshutkin reaction. This reaction involves the alkylation of a tertiary amine with an alkyl

halide.

General Synthesis Protocol (Hypothetical)
A plausible synthesis route for tetraamylammonium chloride would involve the reaction of

triamylamine with 1-chloropentane.

Reaction: (CH₃(CH₂)₄)₃N + CH₃(CH₂)₄Cl → [N(CH₂(CH₂)₃CH₃)₄]⁺Cl⁻

Experimental Workflow:
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Caption: General workflow for the synthesis and purification of Tetraamylammonium
Chloride.

Methodology:

Reaction Setup: Triamylamine and a molar excess of 1-chloropentane would be dissolved in

a suitable polar aprotic solvent, such as acetonitrile or ethanol, in a round-bottom flask

equipped with a reflux condenser.

Reaction Conditions: The reaction mixture would be heated to reflux and stirred for a period

ranging from several hours to a few days, depending on the reactivity of the substrates. The

progress of the reaction could be monitored by techniques like Thin Layer Chromatography

(TLC).

Isolation of Crude Product: After the reaction is complete, the solvent would be removed

under reduced pressure. The resulting crude solid would likely contain the desired product

along with unreacted starting materials.

Purification: Purification would typically be achieved by recrystallization from an appropriate

solvent system. A common technique involves dissolving the crude product in a minimal

amount of a good solvent (e.g., ethanol) and then adding a poor solvent (e.g., diethyl ether)

until precipitation occurs. The resulting crystals would be collected by filtration.

Washing and Drying: The purified crystals would be washed with a non-polar solvent to

remove any remaining impurities and then dried under vacuum to yield the final product.

Analytical Characterization
Specific analytical data like NMR and mass spectra for tetraamylammonium chloride are not

widely available in public databases. The following describes the expected analytical

characterization methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the pentyl

(amyl) groups. These would include a triplet for the terminal methyl (CH₃) group, multiplets

for the internal methylene (CH₂) groups, and a distinct multiplet for the methylene group
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directly attached to the nitrogen atom, which would be shifted downfield due to the positive

charge on the nitrogen.

¹³C NMR: The carbon-13 NMR spectrum would show distinct signals for each of the five

carbon atoms in the pentyl chains. The carbon atom directly bonded to the nitrogen would be

the most deshielded.

Mass Spectrometry (MS)
Mass spectrometry would be used to confirm the molecular weight of the cation. The expected

mass for the tetraamylammonium cation ([N(C₅H₁₁)₄]⁺) is approximately 298.35 m/z.

Applications in Drug Development
While specific research on the applications of tetraamylammonium chloride in drug

development is limited, quaternary ammonium compounds, in general, have several roles in

this field.

Excipients: Their amphiphilic nature can make them useful as solubilizing agents or

stabilizers in drug formulations.

Antimicrobial Agents: Many quaternary ammonium compounds exhibit broad-spectrum

antimicrobial activity.

Phase Transfer Catalysts: In the synthesis of active pharmaceutical ingredients (APIs), they

can be used as phase transfer catalysts to facilitate reactions between reactants in different

phases.

It is important to note that the biological activity and potential toxicity of tetraamylammonium
chloride would need to be thoroughly investigated before it could be considered for any

pharmaceutical application. Currently, there is no publicly available information on any specific

signaling pathways modulated by this compound.

Logical Relationship of Potential Applications:
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Caption: Potential applications of Tetraamylammonium Chloride in drug development.

Conclusion
Tetraamylammonium chloride is a quaternary ammonium salt with well-defined chemical and

physical properties. While detailed experimental protocols for its synthesis and analysis are not

readily available, established methods for similar compounds provide a strong basis for its

preparation and characterization. Its potential applications in drug development are inferred

from the known roles of other quaternary ammonium compounds, but specific research into its

biological effects is required to validate these possibilities. This guide serves as a foundational

resource for researchers and professionals interested in exploring the properties and potential

of tetraamylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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